Cas no 62124-60-1 (Oxazole, 2-(cyclohexylsulfinyl)-4-methyl-)

• Product Name: Oxazole, 2-(cyclohexylsulfinyl)-4-methyl-
• CAS No: 62124-60-1
• MF: C₁₀H₁₅NO₂S
• MW: 213.29660153389
• CID: 457169
• PubChem ID: 21329733
• Update Time: 2025-04-19

Oxazole, 2-(cyclohexylsulfinyl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Oxazole, 2-(cyclohexylsulfinyl)-4-methyl-
• 2-cyclohexylsulfinyl-4-methyl-1,3-oxazole
• 2-(Cyclohexanesulfinyl)-4-methyl-1,3-oxazole
• DQWFXAYJAOLPDI-UHFFFAOYSA-N
• 62124-60-1
• 2-cyclohexylsulphinyl-4-methyloxazole
• DTXSID20612528
• SCHEMBL11528187

• Inchi： 1S/C10H15NO2S/c1-8-7-13-10(11-8)14(12)9-5-3-2-4-6-9/h7,9H,2-6H2,1H3
• InChI Key： DQWFXAYJAOLPDI-UHFFFAOYSA-N
• SMILES： S(C1=NC(C)=CO1)(C1CCCCC1)=O

Computed Properties

• Exact Mass: 213.08245
• Monoisotopic Mass: 213.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 62.3Ų

Experimental Properties

• PSA: 43.1